(4-Methyl-1,3-thiazol-5-yl)-pyrrolidin-1-ylmethanone

• IUPAC Name: (4-methyl-1,3-thiazol-5-yl)-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C9H12N2OS/c1-7-8(13-6-10-7)9(12)11-4-2-3-5-11/h6H,2-5H2,1H3
• InChI Key: VKLDWSQVZWGREV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)C(=O)N2CCCC2
• Molecular Formula: C9H12N2OS
• Molecular Weight: 196.27 g/mol

Description

Molecular Structure Analysis

The molecular structure of (4-Methyl-1,3-thiazol-5-yl)-pyrrolidin-1-ylmethanone consists of a thiazole ring (with a sulfur atom) fused to a pyrrolidine ring (containing a nitrogen atom). The thiazole ring is planar, and its aromaticity arises from the delocalization of π-electrons around the sulfur atom . The chemical shift of the ring proton confirms its aromatic character.

Chemical Reactions Analysis

This compound can participate in various chemical reactions due to its functional groups. Potential reactions include electrophilic substitution at the C-5 position of the thiazole ring and nucleophilic substitution at the C-2 position . Investigating its reactivity and reagent compatibility would be crucial.

Physical And Chemical Properties Analysis

• Natural Occurrence : A thiazole ring is found in Vitamin B1 (thiamine) .

Mechanism of Action

The specific mechanism of action for (4-Methyl-1,3-thiazol-5-yl)-pyrrolidin-1-ylmethanone depends on its intended application. It could exhibit antimicrobial , anti-inflammatory , or other biological activities . Further studies are needed to elucidate its precise mode of action.